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Compound of Interest

Compound Name: AT7867 dihydrochloride

Cat. No.: B605655 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive procedural guidance for the safe and compliant

disposal of AT7867 dihydrochloride, a potent ATP-competitive inhibitor of Akt and p70S6K

kinases. Adherence to these protocols is critical for ensuring the safety of laboratory personnel,

preventing environmental contamination, and maintaining regulatory compliance. This

information is intended for researchers, scientists, and drug development professionals actively

engaged in laboratory work with this compound.

Hazard Identification and Classification
AT7867 dihydrochloride should be handled as a potentially hazardous substance. While a

specific hazard classification may not be available on all safety data sheets, compounds of this

nature, particularly kinase inhibitors used in cancer research, are often categorized as potent or

cytotoxic. Therefore, appropriate precautions must be taken. General hazard classifications for

similar chemical compounds often include skin irritation, serious eye irritation, and respiratory

irritation.
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Hazard Classification Description Precautionary Measures

Skin Irritant
May cause skin irritation upon

contact.

Wear protective gloves and

clothing. Wash hands

thoroughly after handling.

Eye Irritant
May cause serious eye

irritation.

Wear safety glasses or

goggles.

Respiratory Irritant
May cause respiratory irritation

if inhaled as a dust.

Avoid breathing dust. Use in a

well-ventilated area or with

respiratory protection.

Step-by-Step Disposal Protocol
The proper disposal of AT7867 dihydrochloride and associated waste must be conducted in a

systematic and controlled manner. All waste containing this compound, including the pure

substance, solutions, and contaminated labware, must be treated as hazardous chemical

waste.

1. Segregation of Waste:

At the point of generation, immediately segregate all waste contaminated with AT7867
dihydrochloride from non-hazardous laboratory waste.

This includes:

Unused or expired solid AT7867 dihydrochloride.

Solutions containing AT7867 dihydrochloride.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware, including vials, pipette tips, weighing papers, and culture flasks.

2. Containment of Waste:

Solid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/product/b605655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect unused or expired solid AT7867 dihydrochloride and other contaminated solid

materials in a designated, leak-proof, and puncture-resistant container.

The container should be clearly labeled as "Hazardous Waste" and should explicitly list

"AT7867 dihydrochloride" as a component.

Liquid Waste:

Collect all solutions containing AT7867 dihydrochloride in a dedicated, shatter-resistant,

and leak-proof container with a secure screw-top cap.

The container must be kept closed except when adding waste.

Label the container as "Hazardous Waste" and list all chemical constituents, including

solvents and the approximate concentration of AT7867 dihydrochloride.

3. Labeling and Storage:

All hazardous waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste".

The full chemical name: "AT7867 dihydrochloride".

The approximate quantity or concentration of the waste.

The date when waste accumulation began.

Store the labeled waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.

Ensure that the storage area is secure, away from general laboratory traffic, and that

incompatible waste streams are properly segregated.

4. Decontamination Procedures:
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All non-disposable equipment and surfaces that have come into contact with AT7867
dihydrochloride must be thoroughly decontaminated.

A common and effective procedure involves:

Wiping the surface with a suitable solvent (e.g., 70% ethanol) to dissolve the compound.

Following with a thorough cleaning using a laboratory-grade detergent and water.

All cleaning materials (e.g., wipes, paper towels) used in the decontamination process

must be disposed of as hazardous solid waste.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Do not, under any circumstances, dispose of AT7867 dihydrochloride or its contaminated

waste in the regular trash or pour it down the drain.[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of AT7867
dihydrochloride.
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AT7867 Dihydrochloride Disposal Workflow

This procedural guidance is based on general best practices for the handling and disposal of

hazardous chemical waste and kinase inhibitors. Always consult your institution's specific

safety protocols and the manufacturer's Safety Data Sheet (SDS) for the most accurate and

detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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